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Compound of Interest

S-Hexadecy!
Compound Name:
methanethiosulfonate

Cat. No.: B014328

Audience: Researchers, scientists, and drug development professionals.

This guide provides the fundamental chemical properties of S-Hexadecyl
methanethiosulfonate, a compound relevant in various research and development contexts.

Chemical Identity and Properties

S-Hexadecyl methanethiosulfonate is an organosulfur compound. Its core chemical data,
including molecular formula and weight, are summarized below.

Data Presentation: Core Chemical Properties

Property Value

Molecular Formula C17H3602S2[1][2]
Molecular Weight 336.6 g/mol [1][2]
CAS Number 7559-47-9[1][2]

Visualization of Chemical Data

The following diagram illustrates the relationship between the compound and its key identifiers.
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Caption: Core identifiers for S-Hexadecyl methanethiosulfonate.

Methodologies and Protocols

The determination of a compound's molecular formula and weight is a foundational aspect of
chemical analysis. The molecular formula is typically confirmed through elemental analysis and
high-resolution mass spectrometry. The molecular weight is a calculated value based on the
molecular formula, using standard atomic weights, and is confirmed by mass spectrometry.

Due to the fundamental and standardized nature of these analytical techniques, detailed
experimental protocols are not provided here but can be found in standard organic chemistry
and analytical chemistry textbooks and methodology guides. No signaling pathways are directly
associated with the basic chemical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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